Cas no 77143-72-7 (5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-)
77143-72-7 structure
Product Name:5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
CAS No:77143-72-7
MF:C17H13BrO4
MW:361.186724424362
CID:566881
PubChem ID:3059743
Update Time:2025-04-19
5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
- 2-[3-(4-bromophenyl)-2-oxo-3H-benzofuran-5-yl]propanoic acid
- 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]propanoic acid
- 77143-72-7
- BRN 4519402
- DTXSID90998402
- 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-
- 2-[3-(4-Bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]propanoic acid
- 2-[3-(4-bromophenyl)-2-oxo-3h-benzo[b]furan-5-yl]propanoic acid
- 2,3-Dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-5-benzofuranacetic acid
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- Inchi: 1S/C17H13BrO4/c1-9(16(19)20)11-4-7-14-13(8-11)15(17(21)22-14)10-2-5-12(18)6-3-10/h2-9,15H,1H3,(H,19,20)
- InChI Key: PBZRXUVCWYIJPW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(C(C(=O)O)C)=CC1=2
Computed Properties
- Exact Mass: 360
- Monoisotopic Mass: 360
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.562
- Boiling Point: 466.7°C at 760 mmHg
- Flash Point: 236.1°C
- Refractive Index: 1.641
5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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